Cas no 1193467-82-1 (Benzoic acid, 3,4,5-tris[[3,4,5-tris(octyloxy)phenyl]methoxy]-)

• Product name: Benzoic acid, 3,4,5-tris[[3,4,5-tris(octyloxy)phenyl]methoxy]-
• CAS No: 1193467-82-1
• MF: C₁₀₀H₁₆₈O₁₄
• MW: 1594.39555358887
• MDL: MFCD31697646
• CID: 4562613
• PubChem ID: 102138785

Benzoic acid, 3,4,5-tris[[3,4,5-tris(octyloxy)phenyl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• 3,4,5-tris[3,4,5-tris(octyloxy)benzyloxy]benzoic acid
• Benzoic acid, 3,4,5-tris[[3,4,5-tris(octyloxy)phenyl]methoxy]-
• 3,4,5-Tris((3,4,5-tris(octyloxy)benzyl)oxy)benzoic acid
• 1193467-82-1

• MDL： MFCD31697646
• Inchi： 1S/C100H168O14/c1-10-19-28-37-46-55-64-103-88-73-84(74-89(104-65-56-47-38-29-20-11-2)96(88)109-70-61-52-43-34-25-16-7)81-112-94-79-87(100(101)102)80-95(113-82-85-75-90(105-66-57-48-39-30-21-12-3)97(110-71-62-53-44-35-26-17-8)91(76-85)106-67-58-49-40-31-22-13-4)99(94)114-83-86-77-92(107-68-59-50-41-32-23-14-5)98(111-72-63-54-45-36-27-18-9)93(78-86)108-69-60-51-42-33-24-15-6/h73-80H,10-72,81-83H2,1-9H3,(H,101,102)
• InChI Key： YESMMQPUFJMXGQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OCC2=CC(OCCCCCCCC)=C(OCCCCCCCC)C(OCCCCCCCC)=C2)=C(OCC2=CC(OCCCCCCCC)=C(OCCCCCCCC)C(OCCCCCCCC)=C2)C(OCC2=CC(OCCCCCCCC)=C(OCCCCCCCC)C(OCCCCCCCC)=C2)=C1

Computed Properties

• Exact Mass: 1594.24676486g/mol
• Monoisotopic Mass: 1593.24341003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 114
• Rotatable Bond Count: 82
• Complexity: 1880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 36.3
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 1222.5±60.0 °C at 760 mmHg
• Flash Point: 272.0±26.4 °C
• Vapor Pressure: No data available

Benzoic acid, 3,4,5-tris[[3,4,5-tris(octyloxy)phenyl]methoxy]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Benzoic acid, 3,4,5-tris[[3,4,5-tris(octyloxy)phenyl]methoxy]-

Benzoic acid, 3,4,5-tris[[3,4,5-tris(octyloxy)phenyl]methoxy]- (CAS No. 1193467-82-1): A Comprehensive Overview

Benzoic acid, 3,4,5-tris[[3,4,5-tris(octyloxy)phenyl]methoxy]-, identified by its CAS number CAS No. 1193467-82-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the realm of targeted therapies and bioavailability enhancement. The intricate structure of this molecule, characterized by its multiple octyloxy substituents and methoxy groups, makes it a subject of interest for researchers exploring novel synthetic pathways and therapeutic agents.

The< strong>benzoic acid core of this compound is well-documented for its antimicrobial and anti-inflammatory properties. However, the addition of< strong>3,4,5-tris[[3,4,5-tris(octyloxy)phenyl]methoxy]- groups introduces unique functionalities that extend its utility beyond traditional applications. The octyloxy side chains contribute to the lipophilicity of the molecule, enhancing its solubility in various solvents and potentially improving its absorption rates in biological systems. This characteristic is particularly valuable in drug formulation, where bioavailability is a critical factor determining the efficacy of a therapeutic agent.

Recent research has highlighted the potential of this compound as a precursor in the synthesis of advanced pharmaceutical intermediates. The< strong>tris(octyloxy)phenyl moiety offers a versatile scaffold for further chemical modifications, allowing researchers to tailor the properties of the molecule for specific applications. For instance, studies have shown that derivatives of this compound exhibit promising results in modulating enzyme activity and receptor binding affinity. These findings are particularly relevant in the context of developing targeted therapies for neurological disorders and chronic diseases.

In addition to its pharmaceutical applications, Benzoic acid, 3,4,5-tris[[3,4,5-tris(octyloxy)phenyl]methoxy]- has shown potential in the field of materials science. The unique structural features of this compound make it an excellent candidate for developing novel polymers and coatings with enhanced durability and chemical resistance. Researchers are exploring its use in creating advanced materials that can withstand harsh environmental conditions while maintaining structural integrity. This dual functionality as both a pharmaceutical intermediate and a material science component underscores the versatility of this compound.

The synthesis of CAS No. 1193467-82-1 involves complex organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the intricate molecular framework efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a high degree of purity essential for pharmaceutical applications. The growing interest in green chemistry has also influenced the synthesis strategies for this compound, with researchers seeking sustainable methods that reduce environmental impact.

Evaluation of Benzoic acid, 3,4,5-tris[[3,4,5-tris(octyloxy)phenyl]methoxy]- in preclinical studies has revealed intriguing biological activities that warrant further investigation. Preliminary data suggest that this compound exhibits mild agonist activity at certain receptors while demonstrating selectivity against others. This profile makes it an attractive candidate for developing drugs with reduced side effects compared to existing treatments. Additionally, its ability to interact with biological membranes due to its lipophilic nature could be leveraged in drug delivery systems designed to enhance targeted release.

The< strong>CAS No. 1193467-82-1 registry ensures that researchers have access to reliable information regarding the physical and chemical properties of this compound. This standardized identification system facilitates accurate documentation and sharing of research findings across international collaborations. As scientific understanding evolves，the applications of this compound are likely to expand，with new derivatives being developed to address unmet medical needs and industrial challenges.

In conclusion，< strong>Benzoic acid，3，4，5-tris[[3，4，5-tris(octyloxy)phenyl]methoxy]- (CAS No．1193467-82-1) represents a fascinating example of how structural complexity can be leveraged to develop multifunctional compounds with broad applicability．Its potential as a pharmaceutical intermediate，material science component，and research tool continues to drive innovation across multiple disciplines．As advancements in synthetic chemistry and biological evaluation progress，the role of this compound is expected to grow even further，offering new opportunities for therapeutic development and material engineering．